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2-hexene-1,6-dinitrile basic information

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Hexenedinitrile

CAS No.: 13042-02-9

Cat. No.: S1508165

Basic Information and Identifiers

The table below summarizes the key identifiers and names for 3-Hexenedinitrile.

Property Type Value

CAS Registry Number 1119-85-3 [1]

Molecular Formula CgHgN2 [1]
IUPAC Name 3-Hexenedinitrile [1]
Other Names 1,4-Dicyano-2-butene; Dihydromucononitrile; trans-3-hexenedinitrile [1]

Chemical & Physical Properties

The following table consolidates quantitative physical and chemical property data.

Property Value Unit Source | Comment

Density 0.983 g/cm?3 [1]
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Property Value Unit Source | Comment
Boiling Point 120 °C at 0.7 mmHg [1]

Melting Point 74-79 °C [1]

Flash Point 146.2 °C [1]

Index of Refraction 1.462 [1]

Vapor Pressure 0.00217 mmHg at 25°C [1]

Enthalpy of Vaporization (AvapH°®) 49.40 kJ/mol at 400.50 K Calculated Property [2]

Synthetic Methodology and Industrial Context

While a direct experimental protocol for the small-scale synthesis of 3-hexenedinitrile was not found in the
search results, its production is a key step in a major industrial pathway for synthesizing adiponitrile, a

precursor to nylon 66 [3].

The modern industrial synthesis involves the nickel-catalyzed hydrocyanation of butadiene [3]. An earlier,

multi-stage industrial method illustrates the specific step that produces 3-hexenedinitrile [3]:

¢ Chlorination of Butadiene: Butadiene is first chlorinated to form 1,4-dichloro-2-butene.

e Cyanation: 1,4-dichloro-2-butene then reacts with sodium cyanide (NaCN) to yield 3-hexenedinitrile.

¢ Hydrogenation: The unsaturated 3-hexenedinitrile is finally hydrogenated to produce the saturated
dinitrile, adiponitrile (NC(CHz2)4CN) [3].

This workflow can be visualized as follows:

Reaction with Hydrogenation

l Butadiene I Chlorination >l ChloroButene } NaCl >l Hexenedinitrile } (Hz) Adiponitrile

Click to download full resolution via product page
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Safety and Toxicology

For handling in a research or industrial setting, please note the following safety information:

Aspect Information

GHS Hazard Statements H302, H312, H315, H319, H332, H335 (Harmful if swallowed, in
contact with skin, or if inhaled; Causes skin and eye irritation; May

cause respiratory irritation) [1].

Recommended Personal Dust mask type N95 (US); Eyeshields; Gloves [1].
Protective Equipment (PPE)

Acute Toxicity Data (LDso) 56 mg/kg (Intravenous, mouse) [1].

Further Research Directions

The search results indicate that 3-hexenedinitrile is primarily an industrial intermediate on the pathway

to nylon polymers [3]. This may explain the limited direct pharmacological or biochemical data available.

To proceed with your research, you could:

¢ Explore Analogues: Investigate the biological or chemical properties of the saturated form,
adiponitrile, for which more extensive data exists [3].

e Consult Specialized Databases: Use commercial chemical vendor catalogs (e.g., Sigma-Aldrich)
and dedicated toxicity databases which may contain more detailed experimental data and protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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